Cas no 622011-40-9 (9,9'-Spirobi[9H-fluorene], 3,3',6,6'-tetranitro-)
622011-40-9 structure
Product Name:9,9'-Spirobi[9H-fluorene], 3,3',6,6'-tetranitro-
CAS No:622011-40-9
MF:C25H12N4O8
MW:496.384785652161
CID:454682
PubChem ID:71388924
Update Time:2025-04-19
9,9'-Spirobi[9H-fluorene], 3,3',6,6'-tetranitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,9'-Spirobi[9H-fluorene], 3,3',6,6'-tetranitro-
- 3,3',6,6'-tetranitro-9,9'-spirobi[fluorene]
- DTXSID00810969
- 622011-40-9
-
- Inchi: 1S/C25H12N4O8/c30-26(31)13-1-5-21-17(9-13)18-10-14(27(32)33)2-6-22(18)25(21)23-7-3-15(28(34)35)11-19(23)20-12-16(29(36)37)4-8-24(20)25/h1-12H
- InChI Key: RDQGQIFOHZPVDA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C2C(=C1)C1C=C(C=CC=1C12C2C=CC(=CC=2C2=CC(=CC=C12)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 496.06556
- Monoisotopic Mass: 496.06551335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 0
- Complexity: 828
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 172.56
9,9'-Spirobi[9H-fluorene], 3,3',6,6'-tetranitro- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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